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Compound of Interest

Compound Name: Isopropyl 2-methylbutyrate

Cat. No.: B1580992 Get Quote

An In-depth Technical Guide to the Regulatory Landscape of Isopropyl 2-methylbutyrate

Introduction: The Profile of a Versatile Ester
Isopropyl 2-methylbutyrate (CAS No. 66576-71-4) is an ester recognized for its potent, fruity

aroma, often described as reminiscent of apple and pear. This characteristic makes it a

valuable component in the formulation of both flavor and fragrance compositions. Its

application spans a wide array of consumer products, from food and beverages to cosmetics

and personal care items. For researchers and drug development professionals, understanding

the multifaceted regulatory framework governing this compound is critical. Its low toxicity and

function as a solvent also introduce its relevance in broader chemical and pharmaceutical

contexts. This guide provides a comprehensive overview of its regulatory status, safety

assessments, and the scientific rationale underpinning its approved uses globally.

Global Regulatory Synopsis: A Multi-Tiered
Framework
The regulation of Isopropyl 2-methylbutyrate is not monolithic; instead, it is governed by a

network of international and national bodies, each with a specific remit. For a substance with

dual use in food and cosmetics, this involves compliance with distinct legislative frameworks.

The primary causality for its broad acceptance lies in a robust body of toxicological data and a

history of safe use, leading to favorable evaluations by key scientific expert panels. These

expert opinions, in turn, form the foundation for approvals by national regulatory authorities.
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Table 1: Chemical Identifiers and Key Registry
Numbers
For precise identification and regulatory tracking, Isopropyl 2-methylbutyrate is cataloged

across multiple systems. This table consolidates its primary identifiers.

Identifier Registry Number Source / Authority

CAS Number 66576-71-4 Chemical Abstracts Service

EC Number 266-411-4 European Community

FEMA Number 3699
Flavor and Extract

Manufacturers Association

JECFA Number 210
Joint FAO/WHO Expert

Committee on Food Additives

FLAVIS Number 09.547
EU Flavouring Information

System

FDA UNII 3429OS9G6T
FDA Unique Ingredient

Identifier

REACH Reg. No. Active
European Chemicals Agency

(ECHA)

Sources:

Approval as a Flavoring Agent: A Foundation of
Safety
The most prominent application of Isopropyl 2-methylbutyrate is as a flavoring agent. Its

regulatory approval for this purpose is well-established in major markets, predicated on

rigorous safety evaluations.

United States FDA and FEMA GRAS Status
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In the United States, substances used for flavoring are regulated by the Food and Drug

Administration (FDA). Isopropyl 2-methylbutyrate is recognized as a flavoring agent or

adjuvant permitted for direct addition to food for human consumption.

A cornerstone of this acceptance is its status as Generally Recognized as Safe (GRAS) by the

Flavor and Extract Manufacturers Association (FEMA). The FEMA GRAS™ program utilizes an

independent, scientific expert panel to evaluate the safety of flavor ingredients. Isopropyl 2-
methylbutyrate is listed as FEMA No. 3699. This expert determination, based on a

comprehensive review of scientific evidence, provides the authoritative grounding for its use in

the U.S. food industry.

International Evaluation: JECFA
On the global stage, the Joint FAO/WHO Expert Committee on Food Additives (JECFA) has

also evaluated this substance. In 1997, JECFA concluded that there is "no safety concern at

current levels of intake when used as a flavouring agent." This evaluation is significant as

JECFA's findings are often adopted by national regulatory bodies worldwide to establish their

own food safety standards. The substance is assigned JECFA number 210.

European Union: EFSA and Community Register
Within the European Union, food flavorings are regulated by the European Food Safety

Authority (EFSA). Isopropyl 2-methylbutyrate is included in the Union list of flavouring

substances, signifying its approval for use in foods. While a specific EFSA opinion on this

individual substance was not found in the initial search, its inclusion in the EU's list of approved

flavourings confirms its status. The safety of flavoring substances is periodically re-evaluated to

ensure they align with the latest scientific knowledge.

Use in Fragrance and Cosmetic Products
Beyond flavor, the compound's pleasant aroma makes it a common ingredient in fragrances for

cosmetics and personal care products.

IFRA Transparency and Safety Standards
The International Fragrance Association (IFRA) lists Isopropyl 2-methylbutyrate on its

Transparency List, which catalogues ingredients used in fragrance manufacturing. While IFRA
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does not approve ingredients, it sets standards for their safe use based on scientific

assessments conducted by the Research Institute for Fragrance Materials (RIFM).

A RIFM safety assessment concluded that the existing data on Isopropyl 2-methylbutyrate
support its safe use as a fragrance ingredient. The assessment evaluated multiple endpoints:

Genotoxicity: The material was found to be non-genotoxic in bacterial reverse mutation

(Ames) and in vitro chromosome aberration assays.

Repeated Dose and Reproductive Toxicity: For these endpoints, the total systemic exposure

from fragrance use was determined to be below the Threshold of Toxicological Concern

(TTC) for a Cramer Class I material, a risk assessment approach used when substance-

specific toxicity data are limited.

Skin Sensitization: Based on available data, the material does not present a safety concern

for skin sensitization.

Regional Cosmetic Regulations
In the EU, cosmetic ingredients are governed by Regulation (EC) No 1223/2009. Isopropyl 2-
methylbutyrate is permitted for use, as it is not listed in the Annexes of prohibited or restricted

substances. Similarly, it is generally permitted in other major markets, though manufacturers

must ensure compliance with specific national regulations.

Industrial Chemical Regulations and Hazard
Communication
As a chemical substance, Isopropyl 2-methylbutyrate is subject to industrial chemical

regulations that ensure its safe handling, transport, and environmental management.

GHS Classification: The Global Standard for Hazard
Communication
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a universal framework for communicating the hazards of chemical products. Isopropyl 2-
methylbutyrate is classified as a flammable liquid. This classification is a direct consequence

of its physical properties, specifically its flash point.
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Table 2: GHS Hazard and Precautionary Information
Category Details Source

Pictogram GHS02 (Flame)

Signal Word Warning

Hazard Statement
H226: Flammable liquid and

vapor.

Precautionary Statements

(Prevention)

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking. P233:

Keep container tightly closed.

P240: Ground/bond container

and receiving equipment.

P241: Use explosion-proof

electrical/ventilating/lighting

equipment. <
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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